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Compound of Interest |

Compound Name: Benzamidomethyl benzoate
CAS No.: 61652-83-3
Cat. No.: B14556036

Get Quote

& J

This guide provides a comprehensive technical overview of Benzamidomethyl Benzoate, a
compound situated at the intersection of amide and ester chemistry. Designed for researchers,
scientists, and professionals in drug development, this document delves into the molecule's
structural and chemical properties, outlines a proposed synthetic pathway, and predicts its
characteristic spectral data.

Introduction and Molecular Overview

Benzamidomethyl benzoate, with the putative chemical structure CeHsCONHCH20COCsH:s,
is an organic molecule that incorporates both a benzamide and a benzoate functional group
linked by a methylene bridge. This unique arrangement suggests a molecule with interesting
chemical properties and potential applications in areas such as organic synthesis, materials
science, and pharmacology. The presence of the N-acyloxymethyl amide moiety is of particular
interest, as this functional group can act as a bioisostere or a prodrug linker in medicinal
chemistry.
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Molecular Formula and Properties

Based on its proposed structure, the key properties of Benzamidomethyl benzoate can be
tabulated as follows:

Property Value

Molecular Formula C15H13NOs

Molecular Weight 255.27 g/mol

IUPAC Name (Benzoylamino)methyl benzoate
CAS Number Not assigned or not publicly available

Chemical Structure and Isomerism

The chemical structure of Benzamidomethyl benzoate features a central methylene group
bonded to the nitrogen of a benzamide and the oxygen of a benzoate ester. This N-CH2-O
linkage is the defining characteristic of the molecule.

Caption: Chemical structure of Benzamidomethyl benzoate.

Proposed Synthesis Protocol

While a specific, documented synthesis for Benzamidomethyl benzoate is not readily found in
the literature, a plausible route can be designed based on established organic chemistry
principles for the formation of N-acyloxymethyl amides. A two-step process is proposed,
starting from benzamide.

Step 1: Synthesis of N-(chloromethyl)benzamide

This initial step involves the chloromethylation of benzamide. This can be achieved by reacting
benzamide with formaldehyde and hydrogen chloride.

Experimental Protocol:

e To a solution of benzamide (1 eq.) in a suitable solvent such as 1,4-dioxane, add
paraformaldehyde (1.2 eq.).
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» Bubble dry hydrogen chloride gas through the stirred mixture at room temperature.

e Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is
consumed.

e Upon completion, the reaction mixture is concentrated under reduced pressure to yield crude
N-(chloromethyl)benzamide.

Step 2: Synthesis of Benzamidomethyl benzoate

The second step is a nucleophilic substitution reaction where the chloride of N-
(chloromethyl)benzamide is displaced by a benzoate salt.

Experimental Protocol:

Dissolve the crude N-(chloromethyl)benzamide from Step 1 in a polar aprotic solvent like
dimethylformamide (DMF).

e Add sodium benzoate (1.1 eq.) to the solution.

o Heat the reaction mixture to 60-80 °C and stir until TLC analysis indicates the completion of
the reaction.

o Cool the reaction mixture and pour it into water to precipitate the product.

o Collect the solid product by filtration, wash with water, and dry.

» Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water).
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Caption: Proposed two-step synthesis workflow for Benzamidomethyl benzoate.

Predicted Spectroscopic Characterization

The structural confirmation of the synthesized Benzamidomethyl benzoate would rely on a
combination of spectroscopic techniques. Below are the predicted key spectral features based
on the analysis of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Predicted Chemical Shift (9, )
Spectrum Assignment

ppm)

Multiplets, Aromatic protons of
1H NMR 7.2-82 benzamide and benzoate

moieties

Broad singlet, Amide N-H

proton

Singlet, Methylene (-CHz-)

~5.5
protons
13C NMR ~167 Carbonyl carbon of the amide
~165 Carbonyl carbon of the ester
127 - 135 Aromatic carbons
~70 Methylene (-CH2-) carbon

Note: Predicted chemical shifts are relative to TMS and can vary based on the solvent used.

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Vibration Mode Functional Group
~3300 N-H stretch Amide

3100-3000 C-H stretch (aromatic) Aromatic rings
~1720 C=0 stretch (ester) Benzoate ester
~1660 C=0 stretch (amide | band) Benzamide

~1540 N-H bend (amide Il band) Benzamide
1250-1000 C-O stretch Ester

Mass Spectrometry (MS)

In an electron ionization (El) mass spectrum, the molecular ion peak [M]* would be expected at
an m/z of 255. Key fragmentation patterns would likely involve the cleavage of the ester and
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amide bonds, leading to characteristic fragment ions such as:

m/z 121: Benzamide fragment [CeHsCONHz]*

m/z 121: Benzoic acid fragment [CeHsCOOH]* (from rearrangement)

m/z 105: Benzoyl cation [CeHsCO]*

m/z 77: Phenyl cation [CeHs]*

Potential Applications and Future Research

The bifunctional nature of Benzamidomethyl benzoate suggests several potential areas of
application that warrant further investigation:

» Medicinal Chemistry: The N-acyloxymethyl amide linkage can be susceptible to enzymatic
cleavage in vivo, making it a candidate for use as a prodrug linker to improve the
pharmacokinetic properties of a parent drug molecule.

e Polymer Science: The molecule could serve as a monomer or a building block for the
synthesis of novel polymers with unique thermal and mechanical properties.

¢ Organic Synthesis: The reactivity of the amide and ester groups could be exploited in various
organic transformations.

Future research should focus on the successful synthesis and purification of
Benzamidomethyl benzoate, followed by a thorough experimental characterization to confirm
its structure and explore its chemical reactivity and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Methyl Benzoate | CGH5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Benzamide | C7TH7NO | CID 2331 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Benzamidomethyl
Benzoate: Structure, Synthesis, and Characterization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14556036/docs#an-in-depth-technical-
guide-to-benzamidomethyl-benzoate-structure-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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